Cas no 36075-05-5 ((1,3-Dimethylbutyl)ethylmalonic Acid Diethyl Ester)

• Product name: (1,3-Dimethylbutyl)ethylmalonic Acid Diethyl Ester
• CAS No: 36075-05-5
• MF: C₁₅H₂₈O₄
• MW: 272.380425453186
• CID: 2085935

(1,3-Dimethylbutyl)ethylmalonic Acid Diethyl Ester Chemical and Physical Properties

Names and Identifiers

• (1,3-Dimethylbutyl)ethylmalonic Acid Diethyl Ester
• (1,3-Dimethylbutyl)ethylmalonic Acid Diethyl Ester
• Diethyl 2-ethyl-2-(4-methylpentan-2-yl)propanedioate

• Inchi： 1S/C15H28O4/c1-7-15(13(16)18-8-2,14(17)19-9-3)12(6)10-11(4)5/h11-12H,7-10H2,1-6H3
• InChI Key： PITCACNTVUBTFK-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)(CC)C(C)CC(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 279
• Topological Polar Surface Area: 52.6

Additional information on (1,3-Dimethylbutyl)ethylmalonic Acid Diethyl Ester

Comprehensive Overview of CAS No. 36075-05-5: (1,3-Dimethylbutyl)ethylmalonic Acid Diethyl Ester

The compound with CAS No. 36075-05-5, commonly referred to as (1,3-Dimethylbutyl)ethylmalonic Acid Diethyl Ester, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The (1,3-Dimethylbutyl) group within its structure contributes to its stability and reactivity, making it a valuable component in synthetic processes.

Recent studies have highlighted the importance of diethyl esters in chemical synthesis, particularly in the formation of complex molecules. The malonic acid diethyl ester moiety in this compound has been shown to facilitate various reactions, including nucleophilic additions and condensations. These reactions are pivotal in the development of pharmaceuticals, agrochemicals, and advanced materials.

The synthesis of (1,3-Dimethylbutyl)ethylmalonic Acid Diethyl Ester involves a multi-step process that begins with the preparation of the malonic acid diethyl ester. This is followed by alkylation using appropriate reagents to introduce the 1,3-dimethylbutyl group. The reaction conditions are optimized to ensure high yields and purity, which are critical for its intended applications.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of biologically active molecules. Researchers have demonstrated that (1,3-Dimethylbutyl) groups can enhance the pharmacokinetic properties of drugs, such as bioavailability and metabolic stability. This makes it a valuable building block in drug discovery programs targeting various therapeutic areas.

In addition to its role in pharmaceuticals, (1,3-Dimethylbutyl)ethylmalonic Acid Diethyl Ester has found applications in the agrochemical industry. Its ability to act as a precursor for herbicides and insecticides has been explored extensively. Recent advancements in green chemistry have also led to the development of more sustainable methods for synthesizing this compound, reducing its environmental footprint.

The environmental impact of (1,3-Dimethylbutyl)ethylmalonic Acid Diethyl Ester has been a topic of interest among researchers. Studies have shown that its degradation products are non-toxic and biodegradable under standard conditions. This aligns with global efforts to promote eco-friendly chemical processes and reduce pollution.

From a structural perspective, the compound exhibits a unique balance between rigidity and flexibility due to its branching 1,3-dimethylbutyl group. This structural feature not only influences its physical properties but also plays a crucial role in determining its reactivity during chemical transformations.

Recent research has also focused on the stereochemistry of this compound. The configuration of the chiral centers within its structure has been shown to significantly affect its biological activity. This has led to an increased interest in enantioselective syntheses of (1,3-Dimethylbutyl)ethylmalonic Acid Diethyl Ester, enabling the production of enantiomerically pure compounds for specific applications.

In conclusion, CAS No. 36075-05-5 represents a versatile and valuable compound with diverse applications across multiple industries. Its unique structure and reactivity make it an essential component in modern synthetic chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an even greater role in advancing scientific and technological developments.